Cas no 1956376-26-3 (1-[4-(2-Amino-1-hydroxyethyl)phenyl]ethanone;oxalic acid)

• Product Name: 1-[4-(2-Amino-1-hydroxyethyl)phenyl]ethanone;oxalic acid
• CAS No: 1956376-26-3
• MF: C₁₂H₁₅NO₆
• MW: 269.250603914261
• CID: 4779995
• Update Time: 2025-05-21

1-[4-(2-Amino-1-hydroxyethyl)phenyl]ethanone;oxalic acid Chemical and Physical Properties

Names and Identifiers

• F30572
• 1-(4-(2-Amino-1-hydroxyethyl)phenyl)ethanone oxalate
• 1-[4-(2-Amino-1-hydroxyethyl)phenyl]ethanone;oxalic acid

• Inchi： 1S/C10H13NO2.C2H2O4/c1-7(12)8-2-4-9(5-3-8)10(13)6-11;3-1(4)2(5)6/h2-5,10,13H,6,11H2,1H3;(H,3,4)(H,5,6)
• InChI Key： MQPNRNQMBCXQOI-UHFFFAOYSA-N
• SMILES： OC(CN)C1C=CC(C(C)=O)=CC=1.OC(C(=O)O)=O

Computed Properties

• Exact Mass: 269.08993720 g/mol
• Monoisotopic Mass: 269.08993720 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 245
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 138
• Molecular Weight: 269.25

Additional information on 1-[4-(2-Amino-1-hydroxyethyl)phenyl]ethanone;oxalic acid

Research Brief on 1-[4-(2-Amino-1-hydroxyethyl)phenyl]ethanone;oxalic acid (CAS: 1956376-26-3)

1-[4-(2-Amino-1-hydroxyethyl)phenyl]ethanone;oxalic acid (CAS: 1956376-26-3) is a novel chemical compound that has recently garnered attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique molecular structure combining an amino-hydroxyethylphenyl moiety with an oxalic acid component, is being investigated for its potential therapeutic applications. The dual functionality of this molecule suggests possible interactions with biological targets, making it a promising candidate for drug development.

Recent studies have focused on the synthesis and characterization of 1-[4-(2-Amino-1-hydroxyethyl)phenyl]ethanone;oxalic acid, with particular emphasis on its physicochemical properties and stability under various conditions. Advanced spectroscopic techniques, including NMR and mass spectrometry, have been employed to confirm the compound's structure and purity. Preliminary results indicate that the compound exhibits favorable solubility and stability profiles, which are critical for further pharmacological evaluation.

In vitro studies have explored the biological activity of 1-[4-(2-Amino-1-hydroxyethyl)phenyl]ethanone;oxalic acid, particularly its interaction with enzymes and receptors implicated in inflammatory and metabolic pathways. Early findings suggest that the compound may modulate key signaling pathways, although the exact mechanisms remain under investigation. Researchers are also examining its potential as a scaffold for the development of derivatives with enhanced bioactivity and selectivity.

One of the most promising aspects of this compound is its potential application in the treatment of neurodegenerative diseases. Preliminary data from cell-based assays indicate that 1-[4-(2-Amino-1-hydroxyethyl)phenyl]ethanone;oxalic acid may exhibit neuroprotective effects by reducing oxidative stress and inhibiting apoptosis in neuronal cells. These findings have spurred further research into its pharmacokinetics and toxicity profiles, which are essential for advancing to preclinical studies.

Despite the encouraging results, several challenges remain. The synthesis of 1-[4-(2-Amino-1-hydroxyethyl)phenyl]ethanone;oxalic acid requires optimization to improve yield and scalability. Additionally, more comprehensive in vivo studies are needed to validate its therapeutic potential and assess any off-target effects. Collaborative efforts between academic institutions and pharmaceutical companies are underway to address these challenges and accelerate the development of this compound.

In conclusion, 1-[4-(2-Amino-1-hydroxyethyl)phenyl]ethanone;oxalic acid (CAS: 1956376-26-3) represents a promising avenue for drug discovery, with potential applications in inflammation, metabolism, and neurodegeneration. Continued research and development efforts will be crucial to fully elucidate its mechanisms of action and translate these findings into clinical applications. This compound exemplifies the innovative approaches being pursued in chemical biology to address unmet medical needs.